N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(2,3-dichlorophenyl)-1-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H11Cl2N3O/c1-2-17-7-6-10(16-17)12(18)15-9-5-3-4-8(13)11(9)14/h3-7H,2H2,1H3,(H,15,18)
• InChI Key: XUAIBYMFVJGOQQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C12H11Cl2N3O
• Molecular Weight: 284.14 g/mol

Description

N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide, also known as ACP-105, is a synthetic non-steroidal androgen receptor modulator (SARM) with potential applications in the field of medicine and sports. ACP-105 has been shown to have a high affinity for androgen receptors, making it a promising compound for the treatment of various medical conditions.

Mechanism of Action

N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide works by selectively binding to androgen receptors in the body, which leads to an increase in protein synthesis and muscle growth. This mechanism of action makes this compound a promising compound for the treatment of muscle wasting conditions and other medical conditions that involve a loss of muscle mass.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the body. Studies have shown that this compound increases muscle mass and strength, reduces fat mass, and improves bone density. Additionally, this compound has been shown to have a positive effect on cognitive function and mood.

Advantages and Limitations for Lab Experiments

N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide has a number of advantages and limitations for use in lab experiments. One advantage is its high affinity for androgen receptors, which makes it a useful tool for studying the effects of androgen receptor activation. However, a limitation of this compound is its synthetic nature, which may limit its relevance to natural biological processes.

Future Directions

There are a number of future directions for research on N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide. One area of interest is its potential use in the treatment of muscle wasting conditions and other medical conditions that involve a loss of muscle mass. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound on the body. Finally, there is a need for research on the long-term safety and efficacy of this compound in humans.

Synthesis Methods

N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide is synthesized through a multi-step process that involves the use of various reagents and solvents. The synthesis of this compound is a complex process that requires significant expertise and experience in organic chemistry.

Scientific Research Applications

N-(2,3-dichlorophenyl)-1-ethyl-1H-pyrazole-3-carboxamide has been the subject of extensive scientific research in recent years due to its potential applications in the field of medicine. Studies have shown that this compound has a high affinity for androgen receptors, making it a promising compound for the treatment of various medical conditions such as muscle wasting, osteoporosis, and hypogonadism.